Cas no 1040666-25-8 (3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(furan-2-yl)methyl]propanamide)

• Product Name: 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(furan-2-yl)methyl]propanamide
• CAS No: 1040666-25-8
• MF: C₁₇H₁₆FN₃O₄S₂
• MW: 409.455044746399
• CID: 6099024
• PubChem ID: 27376730
• Update Time: 2025-09-19

3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(furan-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(furan-2-yl)methyl]propanamide
• 3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(furan-2-ylmethyl)propanamide
• 1040666-25-8
• F5326-0156
• VU0642015-1
• 3-(2-(4-fluorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)propanamide
• AKOS024506942

• Inchi： 1S/C17H16FN3O4S2/c18-12-3-6-15(7-4-12)27(23,24)21-17-20-13(11-26-17)5-8-16(22)19-10-14-2-1-9-25-14/h1-4,6-7,9,11H,5,8,10H2,(H,19,22)(H,20,21)
• InChI Key： ZARFIAFCZGTEJP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CCC1=CSC(NS(C2=CC=C(F)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 409.05662651g/mol
• Monoisotopic Mass: 409.05662651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides